Cas no 23008-70-0 (1,2-Benzisoxazole-3-aceticacid, hydrazide)

1,2-Benzisoxazole-3-acetic acid hydrazide is a heterocyclic compound featuring a benzisoxazole core linked to an acetic acid hydrazide functional group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The hydrazide moiety enhances its utility as a versatile building block for the preparation of hydrazones, heterocycles, and other derivatives with potential biological activity. Its well-defined chemical properties and stability under controlled conditions facilitate precise modifications, supporting applications in medicinal chemistry and material science. The compound’s synthetic flexibility and compatibility with further functionalization underscore its importance in developing novel pharmacophores or specialized chemical entities.
1,2-Benzisoxazole-3-aceticacid, hydrazide structure
23008-70-0 structure
Product name:1,2-Benzisoxazole-3-aceticacid, hydrazide
CAS No:23008-70-0
MF:C9H9N3O2
MW:191.186661481857
MDL:MFCD04117785
CID:284395
PubChem ID:2763404

1,2-Benzisoxazole-3-aceticacid, hydrazide Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole-3-aceticacid, hydrazide
    • 2-(1,2-benzisoxazol-3-yl)acetohydrazide
    • 2-(1,2-benzoxazol-3-yl)acetohydrazide
    • 1,2-Benzisoxazol-3-essigsaeure-hydrazid
    • 2,6-DI(TERT-BUTYL-D9)-4-METHYLPHENOL-3,5-D2
    • 2-benzo[d]isoxazol-3-ylacetohydrazide
    • benzisoxazolylacetohydrazide
    • benzo[d]isoxazol-3-yl-acetic acid hydrazide
    • 2-(Benzo[d]isoxazol-3-yl)acetohydrazide
    • SCHEMBL21379878
    • 23008-70-0
    • MFCD04117785
    • FT-0680036
    • DTXSID80376937
    • A912720
    • AKOS000147572
    • 11W-0304
    • J-506218
    • 2-(1,2-Benizisxazol-3-yl)acetohydrazide
    • 1,2-Benzisoxazole-3-acetic acid, hydrazide
    • 2-(1, 2-benzoxazol-3-yl)acetohydrazide
    • CS-0336319
    • MDL: MFCD04117785
    • Inchi: InChI=1S/C9H9N3O2/c10-11-9(13)5-7-6-3-1-2-4-8(6)14-12-7/h1-4H,5,10H2,(H,11,13)
    • InChI Key: XZUBJBUOPNSVLV-UHFFFAOYSA-N
    • SMILES: O=C(NN)CC1=NOC2=C1C=CC=C2

Computed Properties

  • Exact Mass: 191.06900
  • Monoisotopic Mass: 191.069477
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 81.2

Experimental Properties

  • Density: 1.346
  • Melting Point: 172-174°C
  • Boiling Point: 482.8°C at 760 mmHg
  • Flash Point: 245.8°C
  • Refractive Index: 1.64
  • PSA: 81.15000
  • LogP: 1.45140

1,2-Benzisoxazole-3-aceticacid, hydrazide Security Information

1,2-Benzisoxazole-3-aceticacid, hydrazide Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2-Benzisoxazole-3-aceticacid, hydrazide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
11W-0304-10MG
2-(1,2-benzisoxazol-3-yl)acetohydrazide
23008-70-0 >95%
10mg
£63.00 2025-02-09
Key Organics Ltd
11W-0304-25G
2-(1,2-benzisoxazol-3-yl)acetohydrazide
23008-70-0 >95%
25g
£1320.00 2025-02-09
abcr
AB158321-20 g
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; .
23008-70-0
20 g
€1,921.50 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1406989-1g
2-(Benzo[d]isoxazol-3-yl)acetohydrazide
23008-70-0 95+%
1g
¥1244 2023-04-14
abcr
AB158321-500mg
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; .
23008-70-0
500mg
€165.50 2025-02-19
abcr
AB158321-1g
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; .
23008-70-0
1g
€240.40 2025-02-19
abcr
AB158321-10g
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; .
23008-70-0
10g
€1032.90 2025-02-19
abcr
AB158321-5g
2-(1,2-Benzisoxazol-3-yl)acetohydrazide; .
23008-70-0
5g
€637.30 2025-02-19
Ambeed
A267761-1g
2-(Benzo[d]isoxazol-3-yl)acetohydrazide
23008-70-0 95+%
1g
$124.0 2024-08-03
A2B Chem LLC
AB21409-500mg
2-(Benzo[d]isoxazol-3-yl)acetohydrazide
23008-70-0 >95%
500mg
$257.00 2024-04-20

Additional information on 1,2-Benzisoxazole-3-aceticacid, hydrazide

1,2-Benzisoxazole-3-aceticacid, hydrazide (CAS No. 23008-70-0): A Comprehensive Overview

1,2-Benzisoxazole-3-aceticacid, hydrazide (CAS No. 23008-70-0) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of benzisoxazoles, which are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

The benzisoxazole scaffold is characterized by a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The presence of the hydrazide group further enhances the compound's reactivity and functional versatility. The 1,2-Benzisoxazole-3-aceticacid, hydrazide structure is particularly interesting because it combines the aromatic stability of the benzisoxazole ring with the reactivity of the hydrazide moiety, making it a valuable candidate for various chemical and biological applications.

Recent studies have highlighted the potential of 1,2-Benzisoxazole-3-aceticacid, hydrazide in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 1,2-Benzisoxazole-3-aceticacid, hydrazide has also shown promising results in cancer research. A 2022 study published in Cancer Research reported that this compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The study identified that 1,2-Benzisoxazole-3-aceticacid, hydrazide disrupts the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This finding opens up new avenues for the development of targeted cancer therapies using this compound.

The synthesis of 1,2-Benzisoxazole-3-aceticacid, hydrazide has been extensively studied to optimize its yield and purity. A common synthetic route involves the condensation of 1,2-benzisoxazole-3-carboxylic acid with hydrazine hydrate under controlled conditions. This process yields a high-purity product that can be further characterized using techniques such as NMR spectroscopy and mass spectrometry. The ease of synthesis and availability of starting materials make 1,2-Benzisoxazole-3-aceticacid, hydrazide an attractive candidate for large-scale production and commercialization.

From a pharmacological perspective, 1,2-Benzisoxazole-3-aceticacid, hydrazide has been evaluated for its safety and efficacy in preclinical studies. Toxicity assessments have shown that this compound has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully understand its pharmacokinetics and potential side effects in humans.

In conclusion, 1,2-Benzisoxazole-3-aceticacid, hydrazide (CAS No. 23008-70-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this compound, contributing to its growing importance in the scientific community.

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